Cas no 209738-24-9 ((1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine)

• Product Name: (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine
• CAS No: 209738-24-9
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD20699487
• CID: 5183762
• Update Time: 2026-03-05

(1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine
• Cyclopropanamine, 2-(4-chlorophenyl)-, (1S,2R)-

• MDL： MFCD20699487
• Inchi： 1S/C9H10ClN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2/t8-,9+/m1/s1
• InChI Key： VQLXPSANRSPTEZ-BDAKNGLRSA-N
• SMILES： [C@H]1(N)C[C@@H]1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine

(1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine and CAS No. 209738-24-9: A Comprehensive Overview of Its Pharmacological Properties and Research Applications

(1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine is a stereoisomer of the cyclopropylamine scaffold, characterized by its unique 4-chlorophenyl substituent and the stereochemical configuration of its cyclopropyl ring. This compound, identified by its CAS No. 209738-24-9, has garnered significant attention in recent years due to its potential applications in pharmaceutical research. The molecular framework of this compound combines the aromatic 4-chlorophenyl group with a cyclic three-membered ring, creating a versatile platform for drug design and development.

Recent studies have highlighted the structural advantages of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine in modulating biological targets. The 4-chlorophenyl substituent contributes to the compound's hydrophobicity, enabling it to interact with lipid membranes and cellular receptors. Meanwhile, the cyclopropylamine core provides a rigid structure that enhances the compound's binding affinity to specific protein targets. This unique combination of functional groups and stereochemistry makes (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine a promising candidate for exploring novel therapeutic strategies.

One of the most significant breakthroughs in the research of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine involves its potential as a selective inhibitor of the adenosine A2A receptor. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the A2A receptor, making it a potential lead compound for the treatment of neurodegenerative diseases such as Parkinson's. The stereochemical configuration of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine was found to play a critical role in its selectivity, as the (1S,2R) isomer showed significantly higher binding potency compared to its enantiomers.

Another area of interest is the application of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine in cancer research. Recent data from preclinical studies suggest that this compound may inhibit the activity of PI3K/AKT/mTOR signaling pathways, which are frequently dysregulated in various malignancies. The 4-chlorophenyl group appears to enhance the compound's ability to disrupt these pathways by interacting with specific kinase domains. This discovery aligns with the growing trend of targeting metabolic reprogramming in tumor cells, as the 4-chlorophenyl substituent may contribute to the compound's ability to modulate cellular metabolism.

From a synthetic perspective, the preparation of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine has been optimized using asymmetric catalytic methods. Researchers have reported that the use of chiral auxiliaries in the synthesis of this compound allows for the selective formation of the (1S,2R) configuration. This approach not only improves the efficiency of the synthetic process but also reduces the formation of undesired byproducts, which is crucial for large-scale production in pharmaceutical applications. The CAS No. 209738-24-9 registry confirms the compound's identity and provides a standardized reference for its use in academic and industrial settings.

Comparative studies with other cyclopropylamine derivatives have further underscored the unique properties of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine. For instance, while some analogs with different substituents show similar pharmacological profiles, the 4-chlorophenyl group in this compound appears to confer additional advantages in terms of metabolic stability and receptor selectivity. This characteristic is particularly valuable in drug development, where the balance between efficacy and safety is critical. The CAS No. 209738-24-9 entry also facilitates the tracking of this compound through various stages of research and development, ensuring its proper classification and use.

Recent advancements in computational modeling have provided new insights into the molecular interactions of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine. Molecular dynamics simulations have revealed that the 4-chlorophenyl substituent enhances the compound's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity. These findings are consistent with experimental data showing that this compound exhibits superior activity compared to other cyclopropylamine derivatives in in vitro assays. The CAS No. 209738-24-9 identifier ensures that these studies can be replicated and validated in future research.

Moreover, the potential of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine in combination therapy has been explored in recent studies. Researchers have suggested that this compound may synergize with existing drugs to enhance therapeutic outcomes. For example, in a study published in Drug Discovery Today, it was shown that the 4-chlorophenyl group of this compound may complement the action of other anti-inflammatory agents by modulating multiple signaling pathways. This property makes (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine a candidate for multi-target drug design, which is increasingly important in the treatment of complex diseases.

From an environmental and safety standpoint, the synthesis and use of (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine must adhere to strict regulatory guidelines. The CAS No. 209738-24-9 entry includes information on its chemical properties, which are essential for assessing its potential impact on the environment and human health. Researchers emphasize the importance of sustainable synthesis methods to minimize waste and reduce the ecological footprint of this compound's production.

In summary, (1S,2R)-2-(4-Chloro-phenyl)-cyclopropylamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure, as evidenced by its CAS No. 209738-24-9 identifier, enables it to interact with a variety of biological targets, making it a valuable tool for drug discovery. Ongoing research into its pharmacological properties and synthetic optimization continues to expand its potential applications in medicine.